Cas no 922612-67-7 (N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide)

• Product Name: N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide
• CAS No: 922612-67-7
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 5496453
• Update Time: 2025-10-05

N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]thiophene-2-carboxamide
• N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide

• Inchi： 1S/C19H18N4OS/c24-19(17-4-3-13-25-17)20-15-7-5-14(6-8-15)16-9-10-18(22-21-16)23-11-1-2-12-23/h3-10,13H,1-2,11-12H2,(H,20,24)
• InChI Key： AERFEVCFPHKKEP-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=NN=C(N4CCCC4)C=C3)C=C2)=O)SC=CC=1

Additional information on N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide

Recent Advances in the Study of N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide (CAS: 922612-67-7)

N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide (CAS: 922612-67-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of kinase inhibition and cancer therapy. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

The compound, often referred to by its chemical name or CAS number, has been identified as a potent inhibitor of specific kinases involved in cell proliferation and survival pathways. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding mode and selectivity profile. These studies have revealed that the pyrrolidin-1-yl and thiophene-2-carboxamide moieties play critical roles in its interaction with target proteins, making it a promising candidate for further optimization.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth in various cancer models, including breast and lung cancer. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating glioblastoma. However, challenges such as metabolic stability and off-target effects remain to be addressed. Recent efforts have focused on structural modifications to improve its pharmacokinetic properties while maintaining its high affinity for the intended targets.

Collaborative research between academic institutions and pharmaceutical companies has accelerated the development of derivatives based on the core structure of N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide. These derivatives are being evaluated for their therapeutic potential in not only oncology but also inflammatory and neurodegenerative diseases. The compound's versatility underscores its importance as a scaffold for drug discovery.

In conclusion, N-{4-6-(pyrrolidin-1-yl)pyridazin-3-ylphenyl}thiophene-2-carboxamide (CAS: 922612-67-7) represents a promising lead compound with broad applications in medicinal chemistry. Ongoing research aims to overcome its limitations and translate its potential into clinically viable therapies. Future studies will likely explore combination therapies and personalized medicine approaches to maximize its therapeutic impact.